BE“GHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to Phenyl
Acetylsalicylate (CAS 134-55-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyl acetylsalicylate

Cat. No.: B085901

Introduction

Phenyl acetylsalicylate, identified by CAS number 134-55-4, is a dual-ester derivative of
salicylic acid.[1] Structurally, it combines an acetylsalicylic acid moiety with a phenyl group
through an ester linkage, effectively making it an ester of aspirin.[1][2] Also known by synonyms
such as acetylsalol and vesipyrin, this compound is of significant interest in medicinal
chemistry, particularly in the context of prodrug design and as a derivative of the widely studied
acetylsalicylic acid.[1][2][3] Its chemical structure makes it susceptible to hydrolysis, a key
characteristic that influences its stability and potential biological activity.[1]

Physicochemical and Spectroscopic Properties

The fundamental properties of Phenyl acetylsalicylate are summarized below. These data are

crucial for its handling, formulation, and analysis.
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Property Value Reference(s)
CAS Registry Number 134-55-4 [4]

Molecular Formula C15H1204 [1][4]
Molecular Weight 256.25 g/mol [1114]

IUPAC Name phenyl 2-acetyloxybenzoate [1]

Melting Point 96-97 °C [31[4]

Boiling Point 198 °C at 11 Torr (mmHg) [3][4]
Solubility Insoluble in water; Soluble in 3]

alcohol, ether

Water Solubility

20 mg/L (at 21 °C)

[5]

Topological Polar Surface Area
(TPSA)

52.60 Az

[2]

Canonical SMILES
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Experimental Protocols
Synthesis Methodologies

The primary route for synthesizing Phenyl acetylsalicylate is through the esterification of

salicylic acid and phenol.[1] Several catalytic systems can be employed to facilitate this

reaction.

1. Acid-Catalyzed Esterification: This is a conventional method involving the reaction of salicylic

acid with phenol in the presence of a strong acid catalyst.

» Catalysts: Concentrated sulfuric acid (H2SOa4), phosphoryl chloride (POCIs), or thionyl

chloride (SOCI2) are commonly used.[1]
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e General Protocol (using Thionyl Chloride):

Combine salicylic acid and a solvent such as benzonitrile in a reaction vessel.[6]

Heat the mixture to approximately 145°C.[6]

Slowly add thionyl chloride to the solution.

Maintain the reaction temperature at a lower level (e.g., 75°C) for several hours to
complete the reaction.[1]

Upon completion, the product can be isolated through extraction and purified by
recrystallization.[6]

2. Ultrasonic-Assisted Synthesis with DCC/DMAP: This modern approach significantly reduces

reaction times and improves yields.

» Reagents: Salicylic acid, phenol, 4-dimethylaminopyridine (DMAP), dicyclohexylcarbodiimide
(DCC), and a solvent like anhydrous ether.[1][7]

e Protocol:

o

Mix salicylic acid, phenol, DMAP, and DCC in anhydrous ether.[7]

Subject the mixture to ultrasonic irradiation at a controlled temperature (e.g., 25—-35°C).[1]

The reaction proceeds rapidly, often completing within 35-40 minutes, forming a solid
precipitate (dicyclohexylurea).[1]

Filter the mixture to remove the solid byproduct.

Wash the filtrate with a sodium carbonate solution and then with brine.[7]

Dry the organic layer and evaporate the solvent to obtain the crude product.

Purify the crude solid by recrystallization from ethanol to yield white crystals of Phenyl
acetylsalicylate.[7] This method has been reported to achieve yields of over 85%.[1]
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Ultrasonic-Assisted Synthesis Workflow
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Caption: Workflow for the ultrasonic-assisted synthesis of Phenyl acetylsalicylate.
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Analytical Techniques

Characterization and quantification of Phenyl acetylsalicylate rely on standard analytical
methods.

 Vibrational Spectroscopy (FT-IR & FT-Raman):

o Methodology: Fourier Transform Infrared (FT-IR) and FT-Raman spectroscopy are used to
identify functional groups. The sample is analyzed to measure the absorption or scattering
of infrared radiation.

o Key Spectral Features: The FT-IR spectrum is characterized by two distinct carbonyl
(C=0) stretching bands from the acetate group and the phenyl ester linkage.[1] FT-Raman
spectroscopy is effective for observing the symmetric "ring breathing" vibrations of the two
phenyl rings, which typically produce a sharp signal around 1000-1045 cm~2.[1]

e Gas Chromatography (GC):

o Methodology: A gas chromatography method with flame-ionization detection (GC-FID) can
be used for quantitative analysis.[8] The sample is vaporized and passed through a
capillary column (e.g., HP-5 with a diphenyl-dimethylpolysiloxane stationary phase) using
an inert carrier gas like nitrogen.[8]

o Application: This technique is suitable for determining the purity of Phenyl
acetylsalicylate in a drug substance. The method can be validated for specificity, linearity,
and precision.[8]

o High-Performance Liquid Chromatography (HPLC):

o Methodology: Reversed-phase HPLC (RP-HPLC) is a versatile technique for analyzing
Phenyl acetylsalicylate and its potential degradation products. A C18 column is typically
used with a mobile phase consisting of an acetonitrile and water mixture, adjusted to an
acidic pH with an acid like phosphoric acid.[9] Detection is commonly performed using a
UV-Vis detector.[9]

o Application: HPLC can simultaneously determine Phenyl acetylsalicylate and its
hydrolysis products, such as salicylic acid.[9]
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Chemical Pathways and Mechanisms
Hydrolytic Cleavage Pathway

The ester linkages in Phenyl acetylsalicylate are susceptible to hydrolysis, which breaks the
molecule down into salicylic acid and phenol.[1] This process can be catalyzed by either acids
or bases.[1] The instability of phenyl esters towards hydrolysis is a well-known characteristic.
[10]

Acid-Catalyzed Hydrolysis: In an acidic aqueous environment, the hydrolysis proceeds via a
mechanism where the carbonyl oxygen of the ester is first protonated. This protonation
increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic
attack by a water molecule. This leads to the formation of a tetrahedral intermediate, which
subsequently collapses to yield salicylic acid and phenol.[1]

Intramolecular Catalysis: Studies on the hydrolysis of aspirin, a closely related molecule,
suggest that the carboxylate group can act as an intramolecular general base catalyst.[11] This
mechanism involves the carboxylate group abstracting a proton from the attacking water
molecule, thereby increasing its nucleophilicity and facilitating the hydrolysis of the adjacent
ester linkage.[11] It is plausible that Phenyl acetylsalicylate could undergo a similar
intramolecularly catalyzed hydrolysis under certain pH conditions.
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Hydrolysis of Phenyl Acetylsalicylate
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Caption: Acid or base-catalyzed hydrolysis pathway of Phenyl acetylsalicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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